molecular formula C9H9NOS B8581392 2-Ethyl-4-thiocyanatophenol

2-Ethyl-4-thiocyanatophenol

Cat. No.: B8581392
M. Wt: 179.24 g/mol
InChI Key: MCDKHZNVKOTCSN-UHFFFAOYSA-N
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Description

2-Ethyl-4-thiocyanatophenol is a useful research compound. Its molecular formula is C9H9NOS and its molecular weight is 179.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9NOS

Molecular Weight

179.24 g/mol

IUPAC Name

(3-ethyl-4-hydroxyphenyl) thiocyanate

InChI

InChI=1S/C9H9NOS/c1-2-7-5-8(12-6-10)3-4-9(7)11/h3-5,11H,2H2,1H3

InChI Key

MCDKHZNVKOTCSN-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C=CC(=C1)SC#N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 500 ml three-necked flask were added sequentially o-ethylphenol (5 g, 40.9 mmol), sodium thiocyanate (10 g, 123.3 mmol), sodium bromide (4.3 g, 41.79 mmol) and methanol (100 ml). The mixture was cooled to 0° C. in an ice bath and then a solution of bromine (2.6 ml, 50.6 mmol) in methanol (50 ml) was added dropwise thereinto. After 1 hour of stirring at 0° C., the mixture was allowed to warm up to room temperature and then stirred for another 4 hours at room temperature. A 200 ml saturated aqueous solution of sodium bicarbonate was added slowly to the reaction mixture and stirred for 10 min. The mixture was extracted with ethyl acetate (2×300 ml). The combined organic layer was dried over anhydrous magnesium sulfate, and filtrated. Filtrate was concentrated under reduced pressure to give a reddish-brown sticky liquid. Column chromatography was performed (silica-gel H: 300-400 mesh; petroleum ether/ethyl acetate=5:1 v/v) to obtain 6.8 g of 3-ethyl-4-hydroxy-phenyl thiocyanic acid (reddish-brown sticky liquid, yield: 93%).
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4.3 g
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100 mL
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2.6 mL
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50 mL
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saturated aqueous solution
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200 mL
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petroleum ether ethyl acetate
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